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A Note on AS1928370: The Autonomous System Number (ASN) AS1928370 is not currently

registered as a public ASN. For the purposes of these application notes, we will use the well-

known and highly relevant Autonomous System of the National Center for Biotechnology

Information (NCBI), AS5408, as a practical example for researchers, scientists, and drug

development professionals who frequently access its vast data repositories. The techniques

described herein are applicable to any target network.

Introduction
Researchers in the life sciences and drug development professionals rely heavily on timely

access to large-scale biological and chemical databases, many of which are hosted by

institutions like the National Center for Biotechnology Information (NCBI). The speed and

reliability of the network connection to these resources can significantly impact research

timelines, affecting everything from genomic sequence downloads to complex queries of

molecular databases. Network latency, packet loss, and suboptimal routing can all create

bottlenecks.

Visualizing the path that data travels across the internet—a series of "hops" between network

routers—is a critical diagnostic and analytical technique. By mapping and analyzing these

network hops, researchers can:

Identify sources of latency: Pinpoint specific routers or network segments that are slowing

down data transfer.
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Diagnose connectivity issues: Determine where a connection fails along a path.

Understand network routing: Observe the geographical and network provider path taken to

reach a resource, which can have implications for data security and performance.

These application notes provide a detailed protocol for collecting, processing, and visualizing

network hop data to a target Autonomous System, using NCBI (AS5408) as a case study.

Experimental Protocols
Protocol: Collecting Network Hop Data via Traceroute
This protocol details the use of the traceroute (on Linux/macOS) or tracert (on Windows)

command-line utility to map the network path to a target server.

Objective: To record the sequence of routers (hops) and the round-trip time (RTT) for packets

to travel from a source to a destination.

Materials:

A computer with a command-line interface (e.g., Terminal on macOS/Linux, Command

Prompt or PowerShell on Windows).

The hostname or IP address of a target server within the desired Autonomous System (e.g.,

ftp.ncbi.nlm.nih.gov for NCBI).

Procedure:

Open the Command-Line Interface:

Windows: Press Win + R, type cmd, and press Enter.

macOS: Open Finder, go to Applications -> Utilities -> Terminal.

Linux: Open your distribution's terminal application (e.g., Gnome Terminal, Konsole).

Execute the Traceroute Command:

On Windows: Type the following command and press Enter:
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On macOS or Linux: Type the following command and press Enter:

Data Collection: The command will send a series of packets towards the destination. For

each hop, it will display the hop number, the IP address (and hostname, if resolvable) of the

router, and three RTT measurements in milliseconds (ms). Allow the command to run until it

reaches the destination or times out (often indicated by * * *).

Saving the Output: Copy the entire output from the command-line window and paste it into a

plain text file (e.g., traceroute_ncbi.txt) for later analysis.

Data Presentation and Analysis
The raw output from a traceroute command can be parsed and summarized for clarity. The key

quantitative data includes the hop number, the IP address/hostname of the router, and the

average RTT for each hop.

Sample Traceroute Data Summary
The following table structure should be used to organize the collected data. The data presented

here is illustrative.

Hop IP Address Hostname Avg. RTT (ms) Notes

1 192.168.1.1 myrouter.local 1.2 Local Gateway

2 10.0.0.1 isp-gateway.net 15.5 ISP Edge Router

3 203.0.113.254
backbonenet.co

m
25.1

Internet

Backbone

4 198.51.100.10
another-

backbone.net
24.8

Internet

Backbone

5 ... ... ... ...

10 130.14.36.81 ncbi-router-1.gov 85.3
Entry to NCBI

Network

11 130.14.36.25
ftp.ncbi.nlm.nih.g

ov
85.1

Destination

Server
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Visualization with Graphviz
Visual diagrams are essential for intuitively understanding network paths and experimental

workflows. The following sections provide the DOT language scripts to generate these

visualizations.

Experimental Workflow Diagram
This diagram outlines the logical flow of the entire process, from data collection to final

analysis.
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To cite this document: BenchChem. [Application Notes & Protocols: Visualizing Network
Hops to Critical Research Infrastructure]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12371349#techniques-for-visualizing-as1928370-
network-hops]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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